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Compound of Interest

Compound Name: 2-Methyl-2-pentenal

Cat. No.: B083557 Get Quote

An In-depth Technical Guide to the Safety, Toxicity, and Handling of 2-Methyl-2-pentenal

This technical guide provides a comprehensive overview of the safety, toxicity, and handling

procedures for 2-Methyl-2-pentenal (CAS No: 623-36-9). The information is intended for

researchers, scientists, and professionals in drug development and other laboratory settings

who may handle this chemical.

Hazard Identification and Classification
2-Methyl-2-pentenal is classified as a hazardous substance under the Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals. The primary hazards include

flammability, acute toxicity upon inhalation, serious eye damage, and potential for skin

sensitization.

GHS Classification Summary:

Signal Word: Danger[1][2][3][4]

Hazard Statements (H-phrases):

H226: Flammable liquid and vapor[1][2][3][5]

H331: Toxic if inhaled[1][2][3][5]

H318: Causes serious eye damage[1][2][3][5]

H317: May cause an allergic skin reaction[1][2][3][5]
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H412: Harmful to aquatic life with long lasting effects[1][2][3][5]

Precautionary Statements (P-phrases) - Selected:

Prevention: P210, P261, P271, P280[2][5]

Response: P304+P340, P311, P305+P351+P338, P310, P302+P352, P333+P313[5]

Storage: P403+P235, P405[2][5]

Disposal: P501[2][5]
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2-Methyl-2-pentenal (CAS: 623-36-9)

GHS Hazard Pictograms

2-Methyl-2-pentenal

C₆H₁₀O

Flame
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Caption: GHS Hazard Pictogram Summary for 2-Methyl-2-pentenal.

Physicochemical Information
Understanding the physical and chemical properties of 2-Methyl-2-pentenal is crucial for safe

handling and storage.
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Property Value Source(s)

Molecular Formula C₆H₁₀O [1][5][6]

Molecular Weight 98.14 g/mol [1][3][7]

Appearance Colorless to pale yellow liquid [1][8][9]

Boiling Point 137-138 °C (at 765-1020 hPa) [1][4][7]

Melting Point -90 to -94 °C [1][7]

Flash Point 32 °C (89.6 °F) - closed cup [1][4]

Density 0.86 g/cm³ at 25 °C [1][4]

Vapor Pressure 6 to 9 hPa at 20 °C [7]

Water Solubility
Nearly insoluble / 20 g/L at 20

°C
[7][9]

Toxicological Profile
The toxicological data highlights the substance's potential health effects from various exposure

routes.

Acute Toxicity
Endpoint Species Route Value Source(s)

LD₅₀ Rat Oral 4290 mg/kg [5][7][10]

LD₅₀ Rabbit Dermal

3870 mg/kg

(from 4500

µL/kg)

[7][10]

LC₅₀ Rat Inhalation

8.03 mg/L (8030

mg/m³) for 4

hours

[7]

LC₅₀ Rat Inhalation
~2000 ppm for 4

hours
[10]
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Irritation and Sensitization
Eye Irritation: The substance is classified as causing serious eye damage.[1][2][3][5] Contact

can result in pain, redness, and profuse watering of the eyes.[5]

Skin Corrosion/Irritation: Based on available data, the classification criteria for skin corrosion

or irritation are not consistently met, though some classifications list it as a skin irritant.[5][8]

[11] Prolonged contact may cause skin dryness.[5]

Skin Sensitization: 2-Methyl-2-pentenal is a skin sensitizer and may cause an allergic skin

reaction.[1][2][3][5] Further exposure should be avoided if sensitization symptoms develop.

[5]

Chronic Toxicity and Other Health Effects
Carcinogenicity: No component of this product is identified as a probable, possible, or

confirmed human carcinogen by IARC at levels greater than or equal to 0.1%.[1]

Reproductive Toxicity: Data on reproductive toxicity is not readily available.[1]

Specific Target Organ Toxicity (STOT):

Single Exposure: Inhalation may cause drowsiness, dizziness, disorientation, and vertigo.

[5] High concentrations can be fatal.[5] Some classifications indicate it may cause

respiratory irritation.[1][11]

Repeated Exposure: No specific target organs are known.[5]

Ecotoxicity
The substance is harmful to aquatic life with long-lasting effects.[1][2][5]
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Endpoint Species Duration Value Source(s)

LC₅₀
Leuciscus idus

(Golden orfe)
96 hours

> 46 - < 100

mg/L
[2][5]

EC₅₀
Daphnia magna

(Water flea)
48 hours 44 mg/L [2][5]

EC₅₀

Desmodesmus

subspicatus

(Algae)

72 hours 65.4 mg/L [2][5]

Handling, Storage, and Personal Protective
Equipment (PPE)
Strict adherence to safety protocols is mandatory when handling 2-Methyl-2-pentenal.

Safe Handling
Work in a well-ventilated area, preferably outdoors or in a fume hood, to avoid breathing

vapors or mist.[1][2][5]

Keep the substance away from heat, sparks, open flames, and other ignition sources.[1][2][5]

No smoking.[5]

Use explosion-proof electrical, ventilating, and lighting equipment.[2][5]

Use only non-sparking tools.[2][5]

Ground and bond containers and receiving equipment to prevent static discharge.[2][5]

Avoid contact with skin and eyes.[1][2]
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Start: Prepare for Handling

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

Ensure Adequate Ventilation
(Use Fume Hood)

Remove Ignition Sources
& Use Grounded Equipment

Handle Chemical Carefully
(Avoid Spills & Aerosols)

Securely Close Container
& Store Locked Up

Clean Work Area &
Dispose of Waste Properly

Remove PPE & Wash Hands

End of Process

Click to download full resolution via product page

Caption: A generalized workflow for the safe handling of 2-Methyl-2-pentenal.
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Storage
Store in a cool, dry, and well-ventilated place.[1][2]

Keep containers tightly closed and upright to prevent leakage.[1][5]

The storage area should be locked up.[2][5]

Store away from incompatible materials such as strong oxidizing agents, strong bases, and

strong reducing agents.[12]

The storage class is for flammable liquids.[5]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear tightly fitting safety goggles and a face shield (minimum 8-inch).

[1]

Skin Protection: Handle with chemical-resistant gloves. Contaminated work clothing should

not be allowed out of the workplace.[1][2][5]

Respiratory Protection: If ventilation is inadequate, wear a suitable respirator (e.g.,

NIOSH/MSHA approved).[1][12]

Accidental Release and First Aid Measures
Immediate and appropriate action is critical in case of exposure or spillage.

Accidental Release
Evacuate personnel to a safe area and ensure adequate ventilation.[1]

Remove all sources of ignition.[1][2]

Wear appropriate personal protective equipment, including respiratory protection.[1][5]

Prevent the substance from entering drains.[1][2]
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Contain the spillage and collect it with an electrically protected vacuum cleaner or by wet-

brushing.[1] Place in a suitable, closed container for disposal according to local regulations.

[1][2]

First Aid
Immediate medical attention is imperative in most cases of exposure.[5]

Routes of Exposure & Immediate Actions

Medical Follow-up

Exposure Occurs

Inhalation
Remove to fresh air.

Keep comfortable for breathing.

Skin Contact
Take off contaminated clothing.
Rinse skin with plenty of water.

Eye Contact
Rinse cautiously with water for several minutes.

Remove contact lenses.

Ingestion
Do NOT induce vomiting.

Rinse mouth.

Call a POISON CENTER or doctor immediately.
If skin irritation or rash occurs:
Get medical advice/attention.

Call a POISON CENTER or doctor immediately. Call a POISON CENTER or doctor.

Click to download full resolution via product page

Caption: First aid decision workflow following exposure to 2-Methyl-2-pentenal.

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[5]

Immediately call a poison center or doctor.[5] High concentrations may be fatal, and a single

exposure can cause severe central nervous system effects.[5]

Skin Contact: Immediately remove all contaminated clothing.[5] Wash the skin with plenty of

soap and water.[1] If skin irritation or a rash occurs, seek medical advice.[5]

Eye Contact: Rinse cautiously and immediately with plenty of water for at least 15 minutes.

[1][5] Remove contact lenses if present and easy to do.[5] Continue rinsing and immediately

call a poison center or doctor.[5]
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Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water and consult a physician.

[1] Never give anything by mouth to an unconscious person.[1][5]

Principles of Cited Toxicological Experiments
The toxicological data presented in this guide are derived from standardized tests. While the

specific, detailed experimental protocols for 2-Methyl-2-pentenal were not available in the

consulted sources, the methodologies generally follow internationally recognized guidelines,

such as those from the Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity (LD₅₀): This value is typically determined using methods like OECD Test

Guideline 423 (Acute Oral toxicity – Acute Toxic Class Method) or OECD 425 (Up-and-Down

Procedure). In these tests, a single dose of the substance is administered to fasted animals

(usually rats) via gavage. The animals are then observed for a set period (e.g., 14 days) for

signs of toxicity and mortality. The LD₅₀, the statistically estimated dose that would be lethal

to 50% of the test population, is then calculated.

Acute Dermal Toxicity (LD₅₀): Following a guideline like OECD 402, the substance is applied

to a shaved area of the skin of an animal (often rabbits or rats) for 24 hours. The animals are

observed for signs of toxicity and mortality over 14 days to determine the dermal LD₅₀.

Acute Inhalation Toxicity (LC₅₀): As per guidelines like OECD 403, animals (usually rats) are

exposed to the substance as a vapor, mist, or dust in an inhalation chamber for a defined

period (e.g., 4 hours). Observations for toxicity and mortality are made during and after

exposure to calculate the LC₅₀, the concentration in air that would be lethal to 50% of the test

population.

Skin and Eye Irritation: Tests like OECD 404 (Dermal Irritation) and OECD 405 (Eye

Irritation) involve applying the substance to the skin or into the eye of a test animal (typically

a rabbit) and observing for effects like erythema (redness), edema (swelling), and corneal

opacity over a period of several days. The severity and reversibility of the effects are scored

to determine the irritation potential.

Skin Sensitization: The potential to cause an allergic skin reaction is often assessed using

the Local Lymph Node Assay (LLNA) (OECD 429) or Guinea Pig Maximisation Test (GPMT)

(OECD 406). These tests measure the immune response (e.g., lymphocyte proliferation in
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the lymph nodes draining the application site) following topical application of the test

substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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